![molecular formula C24H23N3O B299470 3-phenyl-2-[4-(1-pyrrolidinyl)phenyl]-2,3-dihydro-4(1H)-quinazolinone](/img/structure/B299470.png)
3-phenyl-2-[4-(1-pyrrolidinyl)phenyl]-2,3-dihydro-4(1H)-quinazolinone
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Overview
Description
3-phenyl-2-[4-(1-pyrrolidinyl)phenyl]-2,3-dihydro-4(1H)-quinazolinone is a chemical compound that belongs to the quinazolinone family. It is widely used in scientific research for its unique properties and potential applications.
Scientific Research Applications
3-phenyl-2-[4-(1-pyrrolidinyl)phenyl]-2,3-dihydro-4(1H)-quinazolinone has been extensively studied for its potential applications in various scientific research fields. It has been found to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.
Mechanism of Action
The mechanism of action of 3-phenyl-2-[4-(1-pyrrolidinyl)phenyl]-2,3-dihydro-4(1H)-quinazolinone is not fully understood. However, it is believed to act on the central nervous system by binding to specific receptors and modulating the activity of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
Studies have shown that this compound has biochemical and physiological effects on the body. It has been found to reduce inflammation and pain, improve memory and cognitive function, and prevent the growth and spread of cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-phenyl-2-[4-(1-pyrrolidinyl)phenyl]-2,3-dihydro-4(1H)-quinazolinone in lab experiments is its unique properties and potential applications. However, its limitations include its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for the study of 3-phenyl-2-[4-(1-pyrrolidinyl)phenyl]-2,3-dihydro-4(1H)-quinazolinone. These include further investigation into its mechanism of action, the development of more efficient synthesis methods, and the exploration of its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, there is potential for the development of new derivatives and analogs with improved properties and applications.
In conclusion, this compound is a unique chemical compound with potential applications in various scientific research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its properties and potential applications.
Synthesis Methods
The synthesis of 3-phenyl-2-[4-(1-pyrrolidinyl)phenyl]-2,3-dihydro-4(1H)-quinazolinone involves the condensation of 4-(1-pyrrolidinyl)aniline with 2-aminobenzophenone in the presence of a catalyst. The reaction is carried out in a solvent such as ethanol or methanol, and the product is obtained after purification using column chromatography.
properties
Molecular Formula |
C24H23N3O |
---|---|
Molecular Weight |
369.5 g/mol |
IUPAC Name |
3-phenyl-2-(4-pyrrolidin-1-ylphenyl)-1,2-dihydroquinazolin-4-one |
InChI |
InChI=1S/C24H23N3O/c28-24-21-10-4-5-11-22(21)25-23(27(24)20-8-2-1-3-9-20)18-12-14-19(15-13-18)26-16-6-7-17-26/h1-5,8-15,23,25H,6-7,16-17H2 |
InChI Key |
NFWYDJQKCAGPEK-UHFFFAOYSA-N |
SMILES |
C1CCN(C1)C2=CC=C(C=C2)C3NC4=CC=CC=C4C(=O)N3C5=CC=CC=C5 |
Canonical SMILES |
C1CCN(C1)C2=CC=C(C=C2)C3NC4=CC=CC=C4C(=O)N3C5=CC=CC=C5 |
Origin of Product |
United States |
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